4-[(6-nitro-1,3-benzodioxol-5-yl)methyleneamino]-3-(2-pyridyl)-1H-1,2,4-triazole-5-thione

• Molecular Formula: C15H10N6O4S
• Molecular Weight: 370.3 g/mol
• IUPAC Name: 4-[(E)-(6-nitro-1,3-benzodioxol-5-yl)methylideneamino]-3-pyridin-2-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H10N6O4S/c22-21(23)11-6-13-12(24-8-25-13)5-9(11)7-17-20-14(18-19-15(20)26)10-3-1-2-4-16-10/h1-7H,8H2,(H,19,26)/b17-7+
• InChI Key: HHUIEVIKOSGJDI-REZTVBANSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C(=C2)/C=N/N3C(=NNC3=S)C4=CC=CC=N4)[N+](=O)[O-]
• SMILES: C1OC2=C(O1)C=C(C(=C2)C=NN3C(=NNC3=S)C4=CC=CC=N4)[N+](=O)[O-]

Description

4-[(6-nitro-1,3-benzodioxol-5-yl)methylideneamino]-3-(2-pyridinyl)-1H-1,2,4-triazole-5-thione is a member of triazoles.

Scientific Research Applications

Anticancer Potential

4-Phenyl-3-[2-(phenylamino)ethyl]-1H-1,2,4-triazole-5(4H)-thione, a compound structurally similar to the queried chemical, has shown significant cytotoxicity against human melanoma, breast cancer, and pancreatic carcinoma cell lines. Particularly, certain derivatives were most active in 3D cell cultures and inhibited cancer cell migration, indicating potential as antimetastatic agents (Šermukšnytė et al., 2022).

Antimicrobial Applications

New derivatives of 1,2,4-triazoles, similar to the queried compound, have been synthesized and exhibited significant antimicrobial activity. This includes compounds synthesized through aminomethylation, which demonstrated notable antibacterial and antifungal effects (Isloor et al., 2009).

Crystal Structure Analysis

Studies on the crystal structure of similar triazole derivatives provide insights into the molecular interactions and stability of these compounds. These structural analyses are vital for understanding the physical properties and potential applications of such chemicals in various fields (Xu et al., 2006).

Antileishmanial Activity

Compounds structurally related to 4-[(6-nitro-1,3-benzodioxol-5-yl)methyleneamino]-3-(2-pyridyl)-1H-1,2,4-triazole-5-thione have shown promising antileishmanial activity. This indicates potential applications in the treatment or prevention of parasitic diseases (Süleymanoğlu et al., 2018).

Spectrophotometric Studies

The acidity constants of similar triazole derivatives have been determined through spectrophotometric methods. These studies are crucial for understanding the chemical behavior of such compounds in various environments (Azimi et al., 2008).

Bioimaging Applications

Triazole-based fluorescent probes, structurally akin to the queried compound, have been developed for detecting Zn2+ ions. These probes are useful in bioimaging, demonstrating good cell permeability and biocompatibility, which is crucial for medical diagnostics and research (Iniya et al., 2014).